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Introduction

Direct Orange 26, also known by its Colour Index name C.I. 29150, is a synthetic azo dye that
has seen widespread use across various industries, primarily for imparting a vibrant orange
hue to cellulosic materials.[1][2] Its popularity stemmed from its good solubility in water, ease of
application, and cost-effectiveness for bulk dyeing.[2][3] This technical guide provides an in-
depth overview of the historical industrial applications of Direct Orange 26, focusing on its use
in the textile, paper, and leather industries. The document details the chemical and physical
properties of the dye, presents quantitative data in structured tables, outlines experimental
protocols for its application, and includes visualizations of the dyeing workflows.

Chemical and Physical Properties

Direct Orange 26 is a disodium salt of a complex aromatic sulfonic acid.[4] Its chemical
structure, belonging to the double azo class, is responsible for its characteristic color and its
affinity for cellulosic fibers.[1][5]

Table 1: Chemical and Physical Properties of Direct Orange 26
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Property Value Reference
C.l. Name Direct Orange 26 [1][6]

C.l. Number 29150 [61[7]

CAS Number 3626-36-6 [1][6]
Molecular Formula C33H22NeNaz209S:2 [1]
Molecular Weight 756.67 g/mol [1]
Appearance Red-brown to orange powder [1][6]
Solubility in Water 10 g/L at 80°C [1107]

Hue Bright reddish-orange [5][6]

Industrial Applications and Experimental Protocols

The primary historical applications of Direct Orange 26 were in the dyeing of textiles, paper,
and leather due to its strong affinity for cellulosic and proteinaceous substrates.[2][3][8]

Textile Industry

Direct Orange 26 was extensively used for dyeing cotton and viscose (rayon) fabrics, as well
as silk, wool, and polyamide fibers to a lesser extent.[1][2][7] It was valued for its ability to be
applied directly to the fiber without the need for a mordant.[3]

Table 2: Fastness Properties of Direct Orange 26 on Cotton
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Fastness Property Rating (1ISO) Rating (AATCC) Reference
Light Fastness 2-3 2 [1][7]
Washing Fastness
_ 1-2 1-2 [1]
(Fading)
Washing Fastness
o 1-2 2 [1]
(Staining)
Acid Resistance 5 4 [1]
Alkali Resistance 4 5 [1]
Rubbing Fastness
4 [71[°]
(Dry)
Rubbing Fastness
3 [71[]

(Wet)

Experimental Protocol: Exhaust Dyeing of Cotton Fabric with Direct Orange 26

This protocol describes a typical laboratory-scale exhaust dyeing process for cotton fabric.

e Preparation of the Dyebath:

[¢]

(e.q., 1% on weight of fabric, owf).

[¢]

[¢]

o

fabric).

» Dyeing Procedure:

Calculate the required amount of Direct Orange 26 based on the weight of the fabric

Make a paste of the dye powder with a small amount of cold water.
Add boiling water to the paste to dissolve the dye completely.

Adjust the volume of the dyebath to achieve a liquor ratio of 20:1 (20 parts water to 1 part

o Introduce the pre-wetted cotton fabric into the dyebath at room temperature.
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[e]

Slowly raise the temperature of the dyebath to the boil over 30-45 minutes.[10]

o

Hold the temperature at the boil for 30-45 minutes to allow for dye penetration and fixation.
[10]

o

During the boiling phase, gradually add an electrolyte, such as sodium chloride (NaCl) or
Glauber's salt (sodium sulfate), in portions (e.g., 10-20 g/L in total). The salt addition helps
to improve dye exhaustion.[7][10]

[e]

After the boiling phase, allow the dyebath to cool down naturally to approximately 60°C.[7]

e Rinsing and Aftertreatment:

o Remove the dyed fabric from the dyebath and rinse thoroughly with cold water to remove
any unfixed dye.

o To improve wet fastness, an optional aftertreatment with a cationic dye-fixing agent can be
applied according to the manufacturer's instructions.

o Finally, the fabric is hydroextracted and dried.

Logical Workflow for Cotton Dyeing
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Caption: Workflow for the exhaust dyeing of cotton with Direct Orange 26.
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Paper Industry

Direct Orange 26 was also utilized in the paper industry for coloring paper and pulp.[1][2][11]
Its good solubility and affinity for cellulose fibers made it suitable for application in the wet end
of the papermaking process.

Experimental Protocol: Paper Pulp Dyeing with Direct Orange 26
This protocol outlines a general procedure for dyeing paper pulp.
e Dye Solution Preparation:

o Prepare a stock solution of Direct Orange 26 by dissolving the dye powder in hot water
(e.g., 10 g/L).

e Pulp Preparation:
o Prepare a suspension of paper pulp in water at a desired consistency (e.g., 2-3%).
e Dyeing:

o Add the calculated amount of the dye stock solution to the pulp slurry while stirring. The
amount of dye depends on the desired shade intensity.

o Allow the dye to mix thoroughly with the pulp for a sufficient time (e.g., 15-30 minutes) to
ensure uniform color distribution.

o Sizing agents and other wet-end additives can be added at this stage.
e Sheet Formation:
o The dyed pulp is then used to form paper sheets using standard papermaking equipment.

Logical Relationship for Paper Dyeing
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Caption: Logical flow of the paper pulp dyeing process with Direct Orange 26.

Leather Industry

Direct Orange 26 found application in the dyeing of leather, imparting reddish-orange tones.[2]
[3][6] The dyeing process for leather is more complex than for textiles due to the nature of the
substrate.

Experimental Protocol: Drum Dyeing of Chrome-Tanned Leather with Direct Orange 26
This protocol provides a general outline for dyeing chrome-tanned leather.
o Preparation of Leather:

o The chrome-tanned leather is first neutralized to a specific pH (e.g., 4.5-5.5) to ensure
proper dye penetration.

» Dyeing:

o The neutralized leather is placed in a dyeing drum with water at a specific temperature
(e.g., 40-50°C).

o The pre-dissolved Direct Orange 26 is added to the drum, and the drum is rotated for a
set period (e.g., 30-60 minutes) to allow for dye penetration.
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o The temperature may be gradually increased to enhance dye fixation.
 Fixation and Finishing:

o After dyeing, a fixing agent, such as formic acid, is added to the drum to fix the dye to the
leather.

o The leather is then washed, fatliquored (to restore oils and softness), and finished.

Experimental Workflow for Leather Dyeing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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